Cas no 1783417-33-3 (3-fluoro-4-(piperidin-3-yloxy)phenol)

• Product Name: 3-fluoro-4-(piperidin-3-yloxy)phenol
• CAS No: 1783417-33-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6142739
• PubChem ID: 84678385
• Update Time: 2025-07-19

3-fluoro-4-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(piperidin-3-yloxy)phenol
• EN300-1868363
• 1783417-33-3
• DTXSID701281814
• Phenol, 3-fluoro-4-(3-piperidinyloxy)-

• Inchi： 1S/C11H14FNO2/c12-10-6-8(14)3-4-11(10)15-9-2-1-5-13-7-9/h3-4,6,9,13-14H,1-2,5,7H2
• InChI Key： JABWMQIPJUUJME-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1CNCCC1)O

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-fluoro-4-(piperidin-3-yloxy)phenol

Recent Advances in the Study of 3-fluoro-4-(piperidin-3-yloxy)phenol (CAS: 1783417-33-3) in Chemical Biology and Pharmaceutical Research

The compound 3-fluoro-4-(piperidin-3-yloxy)phenol (CAS: 1783417-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The presence of both a fluorine atom and a piperidine moiety in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-fluoro-4-(piperidin-3-yloxy)phenol to enhance its pharmacological properties. Researchers have employed various synthetic routes to achieve high yields and purity, with particular emphasis on the stereochemistry of the piperidine ring, which is critical for its biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structure and purity of the synthesized compound, ensuring reliable data for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 3-fluoro-4-(piperidin-3-yloxy)phenol exhibits notable activity against specific biological targets, such as enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, preliminary data suggest that this compound may act as a modulator of certain kinase enzymes, which are often implicated in cancer and autoimmune diseases. These findings highlight the potential of 3-fluoro-4-(piperidin-3-yloxy)phenol as a lead compound for the development of novel therapeutics.

Further research has explored the pharmacokinetic and pharmacodynamic properties of 3-fluoro-4-(piperidin-3-yloxy)phenol, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's behavior in biological systems and for guiding the design of future drug formulations. Early results indicate favorable bioavailability and metabolic stability, although additional optimization may be required to improve its therapeutic index.

The safety and toxicity profile of 3-fluoro-4-(piperidin-3-yloxy)phenol have also been investigated, with initial assessments suggesting a manageable toxicity profile at therapeutic doses. However, comprehensive toxicological studies, including long-term exposure assessments, are necessary to fully evaluate its safety for clinical use. These studies are currently underway, and their outcomes will be critical for advancing the compound into preclinical development.

In conclusion, 3-fluoro-4-(piperidin-3-yloxy)phenol (CAS: 1783417-33-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile, elucidating its mechanism of action, and assessing its potential in various therapeutic applications. The continued exploration of this compound may pave the way for the discovery of new treatments for a range of diseases.